Cas no 1806831-77-5 (5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide
• CAS No: 1806831-77-5
• MF: C₆H₄BrF₃N₂O₂S
• MW: 305.0723695755
• CID: 4861693
• Update Time: 2025-10-23

5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide

• Inchi： 1S/C6H4BrF3N2O2S/c7-2-1-12-6(10)4(15(11,13)14)3(2)5(8)9/h1,5H,(H2,11,13,14)
• InChI Key： ZTSJKBKOKJNVBM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 81.4

Additional information on 5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide

Introduction to 5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide (CAS No. 1806831-77-5)

5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806831-77-5, belongs to a class of heterocyclic sulfonamides that exhibit a wide range of biological activities. The unique structural features of this molecule, including the presence of bromine, difluoromethyl, and fluoropyridine moieties, make it a valuable scaffold for designing novel therapeutic agents.

The< strong>5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide molecule is characterized by its aromatic pyridine core, which is a common motif in many bioactive molecules. The substitution pattern on the pyridine ring, specifically at the 2-position with a fluorine atom, the 3-position with a sulfonamide group, and the 4-position with a difluoromethyl group, contributes to its distinct chemical properties and biological interactions. The bromine atom at the 5-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The< strong>5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide has been investigated for its potential as a lead compound in the discovery of new drugs. Its sulfonamide moiety is known to interact with biological targets through hydrogen bonding, while the halogen substituents can engage in hydrophobic interactions and π-stacking effects.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. The< strong>5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide serves as a versatile building block for generating libraries of compounds for high-throughput screening. Researchers have leveraged its structural features to develop inhibitors against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of< strong>5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom typically employs halogenation techniques, while the difluoromethyl group can be incorporated through metal-catalyzed cross-coupling reactions or direct fluorination methods. The final step involves the sulfonation of the pyridine ring to introduce the sulfonamide functionality.

The< strong>5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide has been explored in several preclinical studies for its potential therapeutic applications. Its ability to modulate enzyme activity has led to investigations into its efficacy against diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, its sulfonamide group has been found to interact with bacterial enzymes, making it a candidate for developing novel antibiotics.

The< strong>CAS No. 1806831-77-5 identifier ensures that researchers can reliably obtain and reference this compound in their studies. The unique molecular structure of< strong>5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide makes it an attractive candidate for further exploration in drug discovery. Its combination of reactivity and biological activity positions it as a promising candidate for developing new therapeutic agents.

In conclusion, the< strong>5-Bromo-4-(difluoromethyl)-2-fluoropyridine-3-sulfonamide, identified by its CAS number 1806831-77-5, is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.